Cas no 1196157-55-7 (1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1196157-55-7
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• MDL: MFCD13190113
• CID: 2853814
• PubChem ID: 69321224
• Update Time: 2025-05-20

1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid

• MDL： MFCD13190113
• Inchi： 1S/C7H6F3NO2/c1-11-3-4(7(8,9)10)2-5(11)6(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： COPKUWWKWATCIU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(F)(F)F)C=C1C(O)=O

Additional information on 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid

Introduction to 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid (CAS No. 1196157-55-7)

1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid, identified by the CAS number 1196157-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole derivatives, a class of heterocyclic molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 1-position, a trifluoromethyl group at the 4-position, and a carboxylic acid functionality at the 2-position, contribute to its unique chemical properties and reactivity.

The trifluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for medicinal chemistry applications. This modification is particularly valuable in drug design, as trifluoromethyl groups are often incorporated into bioactive molecules to improve pharmacokinetic profiles. The carboxylic acid moiety provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrrole derivatives in medicinal chemistry. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethyl group can modulate the electronic properties of the pyrrole ring, influencing its interactions with biological targets. This has led to increased interest in synthesizing and studying new pyrrole-based compounds like 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid.

In terms of synthetic chemistry, 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid can be synthesized through various pathways, including condensation reactions and functional group transformations. The presence of multiple reactive sites in its structure allows for diverse synthetic strategies, enabling chemists to explore different structural modifications. Advances in synthetic methodologies have made it possible to produce complex pyrrole derivatives with high efficiency and purity, facilitating their use in downstream applications.

The pharmaceutical industry has shown particular interest in pyrrole derivatives due to their potential as lead compounds for drug development. Several studies have demonstrated the efficacy of pyrrole-based molecules in preclinical models, highlighting their therapeutic promise. For instance, modifications of the pyrrole core have been investigated for their ability to interact with specific biological targets involved in diseases such as cancer and inflammation. The structural versatility of 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid makes it a valuable scaffold for designing novel therapeutic agents.

From a chemical biology perspective, understanding the interactions between 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid and biological targets is crucial for developing effective drugs. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the binding modes of these compounds. Such studies provide insights into how structural features influence biological activity, guiding the optimization process in drug discovery.

The environmental impact of synthesizing and using 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid is also an important consideration. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes. These approaches aim to minimize waste generation and reduce hazardous byproducts, ensuring that chemical processes are environmentally friendly. The development of efficient synthetic methods not only improves cost-effectiveness but also aligns with global efforts to promote sustainable practices in chemistry.

In conclusion, 1-Methyl-4-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid (CAS No. 1196157-55-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a versatile building block for drug development underscores its importance in modern medicinal chemistry research. As scientific understanding continues to evolve, compounds like this will undoubtedly play a crucial role in discovering new treatments for various diseases.